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Compound of Interest

Compound Name: Methyl 3-(1-aminoethyl)benzoate

CAS No.: 153994-69-5

Cat. No.: B1591767

Get Quote

Methyl 3-(1-aminoethyl)benzoate is a bifunctional organic compound featuring a methyl ester

and a chiral primary amine attached to a benzene ring via an ethyl spacer. Its structure is of

particular value in medicinal chemistry, where the precise three-dimensional arrangement of

atoms is paramount for biological activity. Unlike its more common analogue, Methyl 3-

aminobenzoate, the presence of a chiral center on the ethyl group introduces stereoisomerism,

making it a valuable synthon for asymmetric synthesis.

The strategic incorporation of such building blocks allows for the construction of complex active

pharmaceutical ingredients (APIs) with enhanced potency and reduced off-target effects. Often,

only one enantiomer of a chiral drug provides the desired therapeutic benefit, while the other

may be inactive or even harmful[1]. This guide will illuminate the properties that make Methyl
3-(1-aminoethyl)benzoate a key intermediate for creating these stereochemically defined

molecules.

Chemical Identity and Structure
A clear understanding of the molecule's identity is the foundation for all subsequent analysis. It

is crucial to distinguish it from related isomers and analogues.
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IUPAC Name: methyl 3-(1-aminoethyl)benzoate

CAS Number: 10511548 (Parent Compound), 167846-36-8 (Hydrochloride Salt)[2]

Molecular Formula: C₁₀H₁₃NO₂

Molecular Weight: 179.22 g/mol [1]

The structure contains a stereocenter at the carbon atom adjacent to the amino group,

meaning it exists as two enantiomers: (R)-methyl 3-(1-aminoethyl)benzoate and (S)-methyl
3-(1-aminoethyl)benzoate.

Caption: Chemical structure of Methyl 3-(1-aminoethyl)benzoate.

Physicochemical Properties
Experimental data for this specific molecule is not widely published. The table below

summarizes available data for its hydrochloride salt and includes predicted values and

properties of analogous compounds to provide a functional profile for laboratory use.
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Property Value / Information Source / Rationale

Molecular Weight
179.22 g/mol (Parent) 215.67

g/mol (HCl Salt)
[1][2]

Physical Form Solid (predicted)
Based on similar

aminobenzoates[3]

Boiling Point
281.5 °C at 760 mmHg

(Predicted)

For the analogous para-

isomer[1]

Melting Point Not experimentally determined.

The related Methyl 3-

aminobenzoate melts at ≥42

°C[4][5]

Water Solubility Slightly soluble (predicted)

The parent compound, methyl

benzoate, is poorly soluble in

water[6]. The amino group may

slightly increase solubility.

Other Solubility
Soluble in organic solvents like

methanol, chloroform.

Common for benzoate

esters[3][5][6]

pKa Not experimentally determined.

The primary amine is expected

to be basic. The pKa of the

conjugate acid is likely in the

9-10 range.

LogP (Computed) 1.6 (XLogP3 for para-isomer) [1]

Synthesis and Reactivity
Proposed Synthetic Pathway
A logical and efficient synthesis of Methyl 3-(1-aminoethyl)benzoate involves the reduction of

a nitrile precursor, Methyl 3-(1-cyanoethyl)benzoate. This precursor can be synthesized from

commercially available starting materials like m-toluic acid[7]. This multi-step pathway offers

robust control over the introduction of the required functional groups.
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m-Toluic Acid Acyl Chloride Formation
(e.g., SOCl₂)

Step 1 Chlorination
(e.g., NCS)

Step 2 Esterification
(Methanol)

Step 3 Cyanation
(e.g., NaCN)

Step 4 Reduction of Nitrile
(e.g., LiAlH₄ or H₂/Catalyst)

Step 5
Methyl 3-(1-aminoethyl)benzoate

Click to download full resolution via product page

Caption: Proposed synthetic workflow for Methyl 3-(1-aminoethyl)benzoate.

Experimental Protocol: Reduction of Methyl 3-(1-
cyanoethyl)benzoate
This protocol details the final, critical step of the synthesis: the conversion of the nitrile to the

primary amine.

Objective: To reduce the cyano group of Methyl 3-(1-cyanoethyl)benzoate to a primary amine

without affecting the methyl ester functionality.

Causality in Reagent Selection:

Reducing Agent: Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent capable of

converting nitriles to amines. However, it can also reduce the ester. A milder, more selective

approach is catalytic hydrogenation (e.g., H₂ gas with a Raney Nickel or Palladium catalyst),

which often preserves the ester group under controlled conditions. The choice depends on

the desired selectivity and available equipment. For this protocol, we describe catalytic

hydrogenation for its superior functional group tolerance.

Solvent: An inert solvent that does not react with the catalyst or reagents is required.

Methanol or ethanol are common choices for hydrogenation.

Step-by-Step Methodology:

System Preparation: To a high-pressure hydrogenation vessel, add Methyl 3-(1-

cyanoethyl)benzoate (1 equivalent).

Catalyst Addition: Under an inert atmosphere (e.g., argon or nitrogen), add a catalytic

amount of Raney Nickel (approx. 5-10% by weight), washed with the reaction solvent.
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Solvent Addition: Add anhydrous methanol to dissolve the starting material, typically to a

concentration of 0.1-0.5 M.

Hydrogenation: Seal the vessel and purge it several times with hydrogen gas. Pressurize the

vessel with hydrogen to the desired pressure (e.g., 50-100 psi).

Reaction: Stir the mixture vigorously at room temperature. The reaction progress can be

monitored by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass

Spectrometry (GC-MS) to observe the disappearance of the starting material.

Work-up: Once the reaction is complete, carefully vent the hydrogen and purge the vessel

with an inert gas. Filter the reaction mixture through a pad of Celite to remove the catalyst.

Isolation: Concentrate the filtrate under reduced pressure to yield the crude product.

Purification: The crude product can be purified by column chromatography on silica gel if

necessary to afford the pure Methyl 3-(1-aminoethyl)benzoate.

Reactivity Profile
The molecule's reactivity is dominated by its two primary functional groups:

Primary Amine: This group is nucleophilic and basic. It readily undergoes reactions such as

acylation (to form amides), alkylation, and reductive amination. This functionality is often the

key handle for incorporating the building block into a larger molecule during drug synthesis.

Methyl Ester: The ester's carbonyl carbon is electrophilic and susceptible to attack by

nucleophiles. It can undergo hydrolysis (saponification) with a strong base to form the

corresponding carboxylate, or transesterification in the presence of another alcohol[6]. It can

also be converted to an amide by reaction with an amine under appropriate conditions.

Aromatic Ring: The benzene ring can undergo electrophilic aromatic substitution. The ester

group is deactivating and a meta-director, while the aminoethyl group is activating and an

ortho-, para-director. The overall substitution pattern will depend on the reaction conditions

and the specific electrophile used[6][8].

Role in Drug Discovery and Development
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The "methyl effect" is a well-documented phenomenon in medicinal chemistry where the

addition of a methyl group can profoundly alter a molecule's pharmacodynamic and

pharmacokinetic properties[9][10]. Methyl 3-(1-aminoethyl)benzoate serves as a scaffold that

combines the benzoate structure with a chiral center, providing a powerful tool for lead

optimization.

Key Contributions:

Conformational Restriction: The chiral center can lock a portion of the molecule into a

specific conformation, which may be more favorable for binding to a biological target.

Improved Metabolic Stability: The structure can be designed to block or alter sites of

metabolic degradation.

Enhanced Solubility and Lipophilicity: The amine and ester groups can be modulated to fine-

tune the molecule's solubility and ability to cross cell membranes, which is crucial for

bioavailability[11].

Molecular Design

Biological Outcome

Chiral Building Block
(e.g., Methyl 3-(1-aminoethyl)benzoate)

Active Pharmaceutical Ingredient (API)

Asymmetric
Synthesis

Enhanced Efficacy &
Target Specificity

Improved Safety Profile
(Reduced Off-Target Effects)
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Caption: Logic flow from chiral building blocks to improved drug efficacy.

Analytical Characterization
Confirming the identity, purity, and stereochemical integrity of Methyl 3-(1-
aminoethyl)benzoate is essential. A combination of spectroscopic and chromatographic

techniques is employed.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Would show distinct signals for the aromatic protons (with splitting patterns

indicative of meta-substitution), the methoxy protons of the ester (a singlet around 3.9

ppm), the methyl protons of the ethyl group (a doublet), the methine proton (a quartet),

and the amine protons (a broad singlet). Spectral data for the related methyl 3-

aminobenzoate can serve as a reference[12].

¹³C NMR: Would reveal unique signals for each carbon atom, including the carbonyl

carbon of the ester (around 167 ppm) and the carbons of the aromatic ring.

Mass Spectrometry (MS): Electrospray ionization (ESI) would show a prominent peak for the

molecular ion [M+H]⁺ at m/z 180.2.

Infrared (IR) Spectroscopy: Key absorption bands would confirm the presence of the

functional groups: N-H stretching for the primary amine (around 3300-3400 cm⁻¹), C=O

stretching for the ester (around 1720 cm⁻¹), and C-O stretching (around 1250 cm⁻¹)[13].

Chiral High-Performance Liquid Chromatography (HPLC): This is the most critical technique

for this molecule.

Principle: A chiral stationary phase is used to separate the (R) and (S) enantiomers,

allowing for the determination of enantiomeric excess (ee).

Justification: For any application in pharmaceutical development, ensuring the product is

enantiomerically pure is a regulatory and safety requirement. This method provides a

quantitative measure of purity that other techniques cannot. A similar protocol is used for

the para-isomer[1].
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Safety and Handling
GHS Hazard Classification (based on the hydrochloride salt):

H315: Causes skin irritation[2]

H319: Causes serious eye irritation[2]

H335: May cause respiratory irritation[2]

Standard Laboratory Protocol:

Handling: Use only in a well-ventilated area, preferably under a chemical fume hood[14].

Wear appropriate personal protective equipment (PPE), including safety glasses with side

shields, chemical-resistant gloves, and a lab coat[15]. Avoid breathing dust and direct

contact with skin and eyes[14].

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents[5].

Disposal: Dispose of contents and container in accordance with local, regional, and national

regulations.

Conclusion
Methyl 3-(1-aminoethyl)benzoate stands out as a highly valuable, albeit specialized, chemical

intermediate. Its bifunctional nature, combined with the presence of a critical stereocenter,

makes it a powerful tool for medicinal chemists and drug development professionals. A

thorough understanding of its synthesis from available precursors, its distinct reactivity profile,

and the rigorous analytical methods required to verify its purity are essential for leveraging its

full potential in the creation of next-generation therapeutics. This guide provides the

foundational knowledge and practical insights necessary for its effective application in a

research and development setting.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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